N-Methyl-6-(methylamino)-3H-xanthen-3-iminium chloride N-Methyl-6-(methylamino)-3H-xanthen-3-iminium chloride Acridine red 3B is a hydrochloride obtained by combining the free base of acridine red 3B with one molar equivalent of hydrogen chloride. Used for staining RNA in conjunction with malachite green. It has a role as a histological dye. It contains an acridine red 3B(1+).
Brand Name: Vulcanchem
CAS No.: 2465-29-4
VCID: VC0517119
InChI: InChI=1S/C15H14N2O.ClH/c1-16-12-5-3-10-7-11-4-6-13(17-2)9-15(11)18-14(10)8-12;/h3-9,16H,1-2H3;1H
SMILES: CNC1=CC2=C(C=C1)C=C3C=CC(=NC)C=C3O2.Cl
Molecular Formula: C15H151lN2O
Molecular Weight: 274.74 g/mol

N-Methyl-6-(methylamino)-3H-xanthen-3-iminium chloride

CAS No.: 2465-29-4

Inhibitors

VCID: VC0517119

Molecular Formula: C15H151lN2O

Molecular Weight: 274.74 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

N-Methyl-6-(methylamino)-3H-xanthen-3-iminium chloride - 2465-29-4

CAS No. 2465-29-4
Product Name N-Methyl-6-(methylamino)-3H-xanthen-3-iminium chloride
Molecular Formula C15H151lN2O
Molecular Weight 274.74 g/mol
IUPAC Name N-methyl-6-methyliminoxanthen-3-amine;hydrochloride
Standard InChI InChI=1S/C15H14N2O.ClH/c1-16-12-5-3-10-7-11-4-6-13(17-2)9-15(11)18-14(10)8-12;/h3-9,16H,1-2H3;1H
Standard InChIKey IVHDZUFNZLETBM-IWSIBTJSSA-N
Isomeric SMILES CNC1=CC2=C(C=C1)C=C3C=C/C(=[NH+]\C)/C=C3O2.[Cl-]
SMILES CNC1=CC2=C(C=C1)C=C3C=CC(=NC)C=C3O2.Cl
Canonical SMILES CNC1=CC2=C(C=C1)C=C3C=CC(=[NH+]C)C=C3O2.[Cl-]
Appearance Solid powder
Description Acridine red 3B is a hydrochloride obtained by combining the free base of acridine red 3B with one molar equivalent of hydrogen chloride. Used for staining RNA in conjunction with malachite green. It has a role as a histological dye. It contains an acridine red 3B(1+).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Acridine Red; 3B Acridine red hydrochloride; C.I. 45000; CI 45000
Reference 1: Brown NJ, Reed MW. Leucocyte interactions with the mouse cremaster muscle microcirculation in vivo in response to tumour-conditioned medium. Br J Cancer. 1997;75(7):993-9. PubMed PMID: 9083334; PubMed Central PMCID: PMC2222733.
2: Kawagoishi N, Nojiri C, Senshu K, Kido T, Nagai H, Kanamori T, Sakai K, Koyanagi H, Akutsu T. In vitro evaluation of platelet/biomaterial interactions in an epifluorescent video microscopy combined with a parallel plate flow cell. Artif Organs. 1994 Aug;18(8):588-95. PubMed PMID: 7993194.
3: van Leengoed E, Versteeg J, van der Veen N, van den Berg-Blok A, Marijnissen H, Star W. Tissue-localizing properties of some photosensitizers studied by in vivo fluorescence imaging. J Photochem Photobiol B. 1990 Jun;6(1-2):111-9. PubMed PMID: 2121928.
4: Piette J, Calberg-Bacq CM, Van de Vorst A. Photodynamic activity of dyes with different DNA binding properties II. T4 phage inactivation. Int J Radiat Biol Relat Stud Phys Chem Med. 1978 Sep;34(3):223-32. PubMed PMID: 309450.
5: UMEDA M. Experimental study of xanthene dye (acridine red) as carcinogenic agent, with additional study on carcinogenic action of xanthene. Gan. 1956 Dec;47(3-4):596-7. PubMed PMID: 13415147.
6: UMEDA M. Sarcoma production by injections of acridine red; a supplement to experimental study of xanthene dyes as carcinogenic agents. Gan. 1956 Jul;47(2):153-8. PubMed PMID: 13344802.
PubChem Compound 23617766
Last Modified Nov 11 2021
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